Cas no 52097-66-2 ( )
structure
Product Name:
CAS No:52097-66-2
MF:C17H27NO
MW:261.402384996414
CID:936359
PubChem ID:264657
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- AKOS000344002
- n-(4-methylphenyl)decanamide
- DTXSID20295133
- NSC-99834
- A829080
- NSC99834
- 52097-66-2
- p-Decanotoluidide
-
-
- Inchi: 1S/C17H27NO/c1-3-4-5-6-7-8-9-10-17(19)18-16-13-11-15(2)12-14-16/h11-14H,3-10H2,1-2H3,(H,18,19)
- InChI Key: FADMNQRJNUIYBR-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCCC)NC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 261.20941
- Monoisotopic Mass: 261.209264485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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